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Compound of Interest

Compound Name: SHP389

Cat. No.: B15574588 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with SHP389, an allosteric SHP2 inhibitor. The

following procedures are based on best practices for handling potent, novel chemical

compounds in a laboratory setting.

Disclaimer: As "SHP389" is not a publicly documented substance with a specific Safety Data

Sheet (SDS), this guidance is illustrative. Always consult the specific SDS for any chemical you

handle and adapt these procedures accordingly.

Personal Protective Equipment (PPE)
To minimize exposure to SHP389, the following personal protective equipment is mandatory.[1]

A thorough risk assessment should be conducted to determine if additional PPE is required for

specific procedures.[2]
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PPE Category Item Specifications & Use

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact.[2] For

prolonged handling or when

higher protection is needed,

consider double-gloving or

using Silver Shield gloves

underneath nitrile gloves.[2]

Change gloves immediately

upon contamination.[2]

Eye and Face Protection
Safety Glasses with Side-

Shields

Minimum requirement for

working with or around

hazardous materials.[2] Must

be marked with "Z87" to signify

adherence to ANSI Z87.1

standards.[2]

Chemical Splash Goggles
Required when there is a risk

of splashes.[2][3]

Face Shield

Must be worn in addition to

safety glasses or goggles

when there is a significant

splash hazard, such as when

preparing stock solutions or

handling larger volumes.[2][3]

Body Protection Laboratory Coat

A standard lab coat is the

minimum requirement.[2] For

procedures with a higher risk

of contamination, consider a

disposable gown.

Respiratory Protection Air-Purifying Respirator The use of a respirator should

be determined by a risk

assessment, especially when

handling the solid compound

or when there is a potential for

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


aerosol generation.[3] If

required, users must be part of

a respiratory protection

program that includes medical

evaluation and fit testing.[3] All

handling of the solid

compound should be

performed in a certified

chemical fume hood.

Foot Protection Closed-toe Shoes
Required for all laboratory

work.[3]

Operational and Disposal Plans
Storage Plan:

Form Condition Duration

Solid Compound

Room temperature in a

desiccator, protected from

light.

Refer to manufacturer's

specifications.

Stock Solutions 2-8°C, protected from light. Up to one week.[1]

-20°C or -80°C (aliquoted to

avoid freeze-thaw cycles).

Up to 1 month at -20°C, and

up to 6 months at -80°C.[4]

Handling Procedures:

Weighing: All weighing of the solid compound must be conducted in a chemical fume hood.

[1] Use anti-static weigh paper.[1]

Dissolving: Slowly add solvent to the solid to prevent aerosolization.[1]

Liquid Handling: Always handle solutions of SHP389 within a fume hood.[1] Use positive

displacement pipettes for accurate and safe handling of volatile or viscous liquids.[1]
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Emergency Procedures:[1]

Exposure Route Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes and

remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill Response:[1]

Evacuate and secure the area.

Alert colleagues and the laboratory supervisor.

For small spills, wear appropriate PPE, cover the spill with an absorbent material, and clean

the area with a suitable decontaminating agent.

Collect all contaminated materials in a sealed, labeled hazardous waste container.

For large spills, or if you are unsure how to proceed, contact Environmental Health and

Safety.

Disposal Plan:

All waste contaminated with SHP389 must be treated as hazardous chemical waste.[1]
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Waste Type Disposal Procedure

Solid Waste

Contaminated PPE, weigh paper, and other

solid materials should be collected in a

designated, sealed, and labeled hazardous

waste container.[1]

Liquid Waste

Unused solutions and contaminated solvents

should be collected in a clearly labeled, sealed

hazardous waste container.[1] Do not mix with

other chemical wastes unless compatibility has

been confirmed.

Sharps

Needles, syringes, and other contaminated

sharps must be disposed of in a designated

sharps container.[1]

Quantitative Data
The following table summarizes the in vitro potency of SHP389.

Assay IC50 (nM)

SHP2 Biochemical Assay 36[4][5]

p-ERK Cellular Assay 36[4][5]

Experimental Protocols
p-ERK Cellular Assay Protocol:

This protocol outlines a general method for determining the effect of SHP389 on the

phosphorylation of ERK, a downstream effector in the MAPK signaling pathway.[5][6]

Cell Culture: Plate cells at a suitable density in a multi-well plate and allow them to adhere

overnight.
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Compound Treatment: Treat cells with varying concentrations of SHP389 or a vehicle control

(e.g., DMSO) for a predetermined time.

Cell Lysis: Wash the cells with ice-cold PBS and then lyse them with a suitable lysis buffer

containing protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of each lysate using a standard

method such as a BCA assay.

Western Blotting:

Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a

PVDF membrane.

Block the membrane with a suitable blocking buffer (e.g., 5% BSA or non-fat milk in

TBST).

Incubate the membrane with a primary antibody specific for phosphorylated ERK (p-ERK).

Wash the membrane and then incubate with an appropriate HRP-conjugated secondary

antibody.

Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Strip the membrane and re-probe with an antibody for total ERK as a loading control.

Data Analysis: Quantify the band intensities for p-ERK and total ERK. Normalize the p-ERK

signal to the total ERK signal for each sample.

Visualizations
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SHP389 Handling and Experimental Workflow
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Caption: Workflow for handling SHP389 and conducting an in vitro experiment.
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SHP2 Signaling Pathway and SHP389 Inhibition
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Caption: SHP389 inhibits the SHP2-mediated activation of the RAS-MAPK pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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